Cas no 1805313-72-7 (3-Amino-6-(difluoromethyl)pyridine-2-acetic acid)

• Product Name: 3-Amino-6-(difluoromethyl)pyridine-2-acetic acid
• CAS No: 1805313-72-7
• MF: C₈H₈F₂N₂O₂
• MW: 202.158128738403
• CID: 4846736
• Update Time: 2025-05-21

3-Amino-6-(difluoromethyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(difluoromethyl)pyridine-2-acetic acid

• Inchi： 1S/C8H8F2N2O2/c9-8(10)5-2-1-4(11)6(12-5)3-7(13)14/h1-2,8H,3,11H2,(H,13,14)
• InChI Key： RARONHDQWVCADX-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(CC(=O)O)=N1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 214
• XLogP3: 0.3
• Topological Polar Surface Area: 76.2

Additional information on 3-Amino-6-(difluoromethyl)pyridine-2-acetic acid

Introduction to 3-Amino-6-(difluoromethyl)pyridine-2-acetic Acid (CAS No. 1805313-72-7)

3-Amino-6-(difluoromethyl)pyridine-2-acetic acid, with the chemical formula C₇H₆F₂N₂O₂ and CAS number 1805313-72-7, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its versatile applications in drug development and its role as a key intermediate in synthesizing various bioactive molecules. The presence of both amino and carboxylic acid functional groups, along with a difluoromethyl substituent, makes it a valuable building block for designing novel therapeutic agents.

The< strong>3-amino-6-(difluoromethyl)pyridine-2-acetic acid molecule exhibits unique chemical properties that contribute to its utility in medicinal chemistry. The amino group provides a site for further functionalization, enabling the attachment of various pharmacophores, while the carboxylic acid group can participate in hydrogen bonding interactions, enhancing binding affinity to biological targets. The difluoromethyl group, on the other hand, is known to improve metabolic stability and binding affinity, making it a preferred moiety in drug design.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various diseases, including cancer and infectious diseases. The< strong>3-amino-6-(difluoromethyl)pyridine-2-acetic acid has been explored as a precursor in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer progression. Studies have shown that pyridine-based compounds can effectively modulate kinase activity by binding to the ATP-binding site, thereby inhibiting tumor growth and proliferation.

One of the most notable applications of< strong>3-amino-6-(difluoromethyl)pyridine-2-acetic acid is in the development of antiviral agents. The structural features of this compound allow it to interact with viral proteases and polymerases, disrupting viral replication cycles. Recent research has highlighted its potential in combating emerging viral infections, where rapid development of antiviral drugs is crucial. The< strong>difluoromethyl group plays a pivotal role in enhancing the efficacy of these antiviral compounds by improving their bioavailability and resistance profile.

The synthesis of< strong>3-amino-6-(difluoromethyl)pyridine-2-acetic acid involves multi-step organic reactions, typically starting from commercially available pyridine derivatives. Advanced synthetic methodologies, such as cross-coupling reactions and fluorochemical transformations, are employed to introduce the desired functional groups efficiently. These synthetic routes are optimized for high yield and purity, ensuring that the final product meets pharmaceutical-grade standards.

The pharmacological properties of< strong>3-amino-6-(difluoromethyl)pyridine-2-acetic acid have been extensively studied in vitro and in vivo. Preclinical trials have demonstrated its potential as an anti-inflammatory agent by modulating cytokine production and inhibiting inflammatory pathways. Additionally, its ability to cross the blood-brain barrier has opened up possibilities for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The< strong>amino and< strong>carboxylic acid groups facilitate interactions with neurotransmitter receptors, making this compound a promising candidate for central nervous system (CNS) drug development.

The role of< strong>3-amino-6-(difluoromethyl)pyridine-2-acetic acid extends beyond its direct therapeutic applications. It serves as a crucial intermediate in the synthesis of more complex molecules with enhanced pharmacological properties. For instance, it has been used to develop protease inhibitors for treating chronic diseases like HIV/AIDS. The< strong>difluoromethyl group's presence not only improves metabolic stability but also enhances binding interactions with target enzymes, leading to more potent and selective inhibitors.

In conclusion, 3-Amino-6-(difluoromethyl)pyridine-2-acetic acid (CAS No. 1805313-72-7) is a versatile compound with significant implications in pharmaceutical research and drug development. Its unique structural features make it an invaluable tool for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new therapeutic applications, this compound is poised to play an even greater role in advancing medical treatments worldwide.